Cas no 421551-76-0 (tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate)

• Product Name: tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate
• CAS No: 421551-76-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD06804565
• CID: 927830
• Update Time: 2025-05-21

tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(hydroxymethyl)phenethylcarbamate
• [4-(2-BOC-AMINO-ETHYL)-PHENYL]-METHANOL
• tert-butyl N-{2-[4-(hydroxymethyl)phenyl]ethyl}carbamate
• [4-(2-Boc-aminoethyl)phenyl]methanol
• AK-35118
• FT-0648579
• SureCN1569661
• tert-butyl [2-(4-hydroxymethyl-phenyl)-ethyl]-carbaminate
• tert-butyl {2-[4-(hydroxymethyl)phenyl]ethyl}carbamate
• tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate

• MDL： MFCD06804565
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-9-8-11-4-6-12(10-16)7-5-11/h4-7,16H,8-10H2,1-3H3,(H,15,17)
• InChI Key： UDROTENLDOIPLQ-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(CO)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Experimental Properties

• Boiling Point: 411.396℃ at 760 mmHg

Additional information on tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate

Comprehensive Overview of tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate (CAS No. 421551-76-0)

tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate (CAS No. 421551-76-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a hydroxymethyl group and a tert-butyl carbamate moiety, makes it a versatile building block in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its applications in peptide synthesis, prodrug design, and bioconjugation strategies.

The growing interest in 421551-76-0 aligns with current trends in targeted drug delivery and small molecule therapeutics. Recent advancements in cancer research and neurodegenerative disease treatments have highlighted the importance of carbamate-protected compounds like tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate. Its stability under physiological conditions and controlled release properties make it particularly valuable for developing pH-sensitive drug carriers and enzyme-responsive prodrugs.

From a synthetic chemistry perspective, CAS 421551-76-0 offers several advantages. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability during multi-step syntheses while allowing mild deprotection conditions. This characteristic has made it a preferred choice for solid-phase peptide synthesis (SPPS) and combinatorial chemistry applications. Many researchers searching for "Boc-protected amino derivatives" or "hydroxymethyl phenyl building blocks" ultimately find this compound relevant to their work.

The compound's hydroxymethyl functionality enables diverse chemical modifications, including esterification, ether formation, and oxidation to aldehydes. This flexibility has led to its incorporation into various biodegradable polymers and drug-polymer conjugates, addressing the increasing demand for sustainable pharmaceutical formulations. Recent publications have explored its use in creating stimuli-responsive materials for controlled drug release systems.

Quality control of tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for pharmaceutical-grade intermediates. The growing emphasis on quality by design (QbD) principles in drug development has further increased the importance of reliable characterization for compounds like 421551-76-0.

In the context of green chemistry initiatives, researchers are investigating more sustainable production methods for CAS 421551-76-0. This includes exploring catalytic processes, solvent-free reactions, and biocatalytic approaches to reduce environmental impact. The compound's relevance to biobased chemicals and renewable feedstock utilization makes it a subject of interest in circular economy discussions within the pharmaceutical industry.

The storage and handling of tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate require standard laboratory precautions for sensitive organic compounds. Proper storage conditions (typically 2-8°C under inert atmosphere) and moisture control are essential to maintain its stability and purity. These considerations are particularly important for researchers working with air-sensitive reagents or conducting low-temperature reactions.

Future research directions for 421551-76-0 may explore its potential in nanomedicine applications, particularly as a linker molecule for antibody-drug conjugates (ADCs). The compound's balanced hydrophilicity and ability to form stable bonds with various functional groups position it as a promising candidate for next-generation targeted therapeutics. These developments align with the pharmaceutical industry's focus on personalized medicine and precision drug delivery systems.

For synthetic chemists and pharmaceutical researchers, understanding the structure-activity relationships of tert-butyl [2-[4-(hydroxymethyl)phenyl]ethyl]carbamate derivatives can provide valuable insights for medicinal chemistry optimization. The compound serves as an excellent case study for molecular design principles, demonstrating how subtle modifications to protective groups and functional moieties can significantly impact a molecule's pharmacokinetic properties and biological activity.